Cas no 79538-90-2 (2,4-Dihydro-4-4-4-(4-hydroxyphenyl)-1-piperazinylphenyl-3H-1,2,4-triazol-3-one)

• Product Name: 2,4-Dihydro-4-4-4-(4-hydroxyphenyl)-1-piperazinylphenyl-3H-1,2,4-triazol-3-one
• CAS No: 79538-90-2
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 984747
• PubChem ID: 15125644
• Update Time: 2025-07-11

2,4-Dihydro-4-4-4-(4-hydroxyphenyl)-1-piperazinylphenyl-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2,4-Dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]-3H-1,2,4-triazol-3- one
• 2,4-Dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]-
• 4-[4-[4-(4-hydroxyphenyl)piperazin-1-yl]phenyl]-1H-1,2,4-triazol-5-one
• 2,4,6-TRIMETHYLBENZYL ALCOHOL
• CID 15125644
• 2,4-Dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]-3H-1,2,4-triazol-3-one
• 4-{4-[4-(4-Hydroxyphenyl)piperazin-1-yl]phenyl}-2,4-dihydro-3H-1,2,4-triazol-3-one
• FT-0666962
• 2,4-Dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]-3H-1,2,4-triazol-3-
• DTXSID00568615
• 79538-90-2
• 2,4-Dihydro-4-4-4-(4-hydroxyphenyl)-1-piperazinylphenyl-3H-1,2,4-triazol-3-one

• Inchi： 1S/C18H19N5O2/c24-17-7-5-15(6-8-17)22-11-9-21(10-12-22)14-1-3-16(4-2-14)23-13-19-20-18(23)25/h1-8,13,24H,9-12H2,(H,20,25)
• InChI Key： SROLAUXVBLEXLH-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)N1CCN(C2C=CC(=CC=2)N2C=NNC2=O)CC1

Computed Properties

• Exact Mass: 337.15400
• Monoisotopic Mass: 337.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 77.65000
• LogP: 2.13510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines